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Compound of Interest

Compound Name: Rhodium chloride, trihydrate

CAS No.: 13876-89-6

Cat. No.: B7818945

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Rhodium(III) chloride trihydrate (RhCl₃(H₂O)₃) is a pivotal starting material in the synthesis of a

vast array of rhodium-based catalysts and therapeutic agents. Despite its widespread

commercial availability and utility, a definitive crystal structure of the trihydrate form, as

determined by X-ray crystallography, remains conspicuously absent from the scientific

literature.[1] This guide provides a comprehensive overview of the current state of knowledge,

focusing on the well-characterized anhydrous form, RhCl₃, as a structural analogue. It details

the experimental protocols for the synthesis and characterization of both species, summarizes

the known quantitative data, and presents visual workflows to aid in experimental design and

understanding.

The Structural Conundrum of Rhodium(III) Chloride
Trihydrate
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While commonly referred to as the trihydrate, the precise solid-state structure of RhCl₃(H₂O)₃

has not been crystallographically elucidated.[1] Its characterization has been hampered by its

hygroscopic and complex nature in both solid and solution phases. In contrast, the anhydrous

form, Rhodium(III) chloride (RhCl₃), has been successfully characterized by X-ray

crystallography and serves as the primary reference for the structural understanding of rhodium

trichloride compounds.

Crystal Structure of Anhydrous Rhodium(III)
Chloride
Anhydrous Rhodium(III) chloride adopts a monoclinic crystal structure, analogous to that of

YCl₃ and AlCl₃.[1] The rhodium centers are octahedrally coordinated, with the chloride ions

acting as doubly bridging ligands.[1] This arrangement results in a polymeric layered structure.

Crystallographic Data
The crystallographic data for anhydrous Rhodium(III) chloride is summarized in the table below.

Parameter Value

Crystal System Monoclinic

Space Group C12/m1 (No. 12)

a 0.603 nm

b 1.03 nm

c 0.595 nm

α 90°

β 109.2°

γ 90°

V 0.349 nm³

Z 4

Coordination Geometry Octahedral
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Experimental Protocols
Synthesis of Anhydrous Rhodium(III) Chloride
The preparation of anhydrous RhCl₃ typically involves the direct chlorination of rhodium metal

at elevated temperatures.

Protocol:

Place rhodium sponge metal in a quartz tube furnace.

Heat the furnace to a temperature between 200–300 °C.[1]

Pass a stream of dry chlorine gas over the rhodium sponge.

The reaction yields a red-brown solid of anhydrous RhCl₃.

It is important to note that at temperatures above 800 °C, anhydrous RhCl₃ reverts to

rhodium metal and chlorine gas.[1]

Synthesis of Rhodium(III) Chloride Trihydrate
The trihydrate is typically prepared from sodium hexachlororhodate(III) (Na₃RhCl₆), which is an

intermediate in the purification of rhodium from other platinum group metals.

Protocol:

Prepare a solution of sodium hexachlororhodate(III).

Pass the solution through an ion exchange chromatography column to convert the trisodium

salt to hexachlororhodic acid (H₃RhCl₆).[1]

Recrystallize the resulting acidic salt from water.

Careful evaporation of the solution yields the hydrated trichloride, often referred to as

"soluble rhodium trichloride".[1]

Another method involves the acidulation of rhodium hydroxide.
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Protocol:

Precipitate rhodium hydroxide from a rhodium-containing solution.

Wash the precipitate to remove impurities.

Dissolve the rhodium hydroxide in hydrochloric acid.

Evaporate the resulting solution to crystallize RhCl₃·3H₂O.

The following diagram illustrates a general workflow for the synthesis of Rhodium(III) Chloride

Trihydrate.
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Synthesis Workflow for Rhodium(III) Chloride Trihydrate

Rhodium-containing Solution
(e.g., Na3RhCl6)

Ion Exchange Chromatography

Conversion

Alternative Pathway:
Rhodium Hydroxide Precipitation

Hexachlororhodic Acid (H3RhCl6)

Recrystallization from Water

Purification

Rhodium(III) Chloride Trihydrate
(RhCl3(H2O)3)

Crystallization

Dissolution in HCl

Click to download full resolution via product page

Synthesis of Rhodium(III) Chloride Trihydrate.

Characterization by X-ray Crystallography (for
Anhydrous RhCl₃)
Single crystal X-ray diffraction is the definitive method for determining the crystal structure of a

compound. While this has not been achieved for the trihydrate, the protocol for the anhydrous

form would be as follows:
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Crystal Growth: Grow single crystals of anhydrous RhCl₃ suitable for diffraction. This is a

challenging step due to its low solubility and high melting point.

Crystal Mounting: Mount a suitable single crystal on a goniometer head.

Data Collection: Place the mounted crystal in an X-ray diffractometer. A monochromatic X-

ray beam is directed at the crystal, and the diffraction pattern is recorded as the crystal is

rotated.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The positions of the atoms within the unit cell are

then determined (structure solution) and their parameters are refined to best fit the

experimental data.

Behavior in Aqueous Solution
Aqueous solutions of Rhodium(III) chloride trihydrate are known to contain a mixture of

aquated rhodium species. The composition of these solutions changes over time and is

dependent on the chloride ion concentration.[1] This speciation has been studied using ¹⁰³Rh

NMR spectroscopy.[1]

The following diagram illustrates the equilibrium of different rhodium(III) aquo complexes in

solution.
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Aqueous Speciation of Rhodium(III) Chloride

[Rh(H2O)6]3+

[RhCl(H2O)5]2+
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cis/trans-[RhCl2(H2O)4]+

+ Cl-

fac/mer-[RhCl3(H2O)3]

+ Cl-
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Equilibrium of Rhodium(III) Aquo Complexes.

Conclusion
The definitive crystal structure of Rhodium(III) chloride trihydrate remains an open question in

inorganic chemistry. This guide has provided a thorough examination of the available structural

data, focusing on the well-characterized anhydrous form as a proxy. The detailed experimental

protocols for synthesis and the visualization of key processes are intended to equip

researchers with the necessary information to effectively utilize this important rhodium
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compound in their work. Future research efforts aimed at elucidating the true solid-state

structure of the trihydrate will be invaluable to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Rhodium(III) chloride - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Navigating the Elusive Structure of Rhodium(III)
Chloride Trihydrate: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7818945/docs#navigating-the-elusive-structure-of-
rhodium-iii-chloride-trihydrate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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